Bis(2-hydroxyethyl)azanium;2-(2,4-dinitrophenyl)ethanethioate
Bis(2-hydroxyethyl)azanium;2-(2,4-dinitrophenyl)ethanethioate
Brand Name:
Vulcanchem
CAS No.:
105892-21-5
VCID:
VC0012260
InChI:
InChI=1S/C8H6N2O6S.C4H11NO2/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16;6-3-1-5-2-4-7/h1-3H,4H2,(H,11,12);5-7H,1-4H2
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])CC(=O)[S-].C(CO)[NH2+]CCO
Molecular Formula:
C12H17N3O8S
Molecular Weight:
363.35 g/mol
Bis(2-hydroxyethyl)azanium;2-(2,4-dinitrophenyl)ethanethioate
CAS No.: 105892-21-5
VCID: VC0012260
Molecular Formula: C12H17N3O8S
Molecular Weight: 363.35 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 105892-21-5 |
|---|---|
| Product Name | Bis(2-hydroxyethyl)azanium;2-(2,4-dinitrophenyl)ethanethioate |
| Molecular Formula | C12H17N3O8S |
| Molecular Weight | 363.35 g/mol |
| IUPAC Name | 2-(2,4-dinitrophenyl)sulfanylacetic acid;2-(2-hydroxyethylamino)ethanol |
| Standard InChI | InChI=1S/C8H6N2O6S.C4H11NO2/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16;6-3-1-5-2-4-7/h1-3H,4H2,(H,11,12);5-7H,1-4H2 |
| Standard InChIKey | JDRZWZDXRKISJZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])CC(=O)[S-].C(CO)[NH2+]CCO |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])SCC(=O)O.C(CO)NCCO |
| Synonyms | 2-(2,4-dinitrophenyl)sulfanylacetic acid, 2-(2-hydroxyethylamino)ethan ol |
| PubChem Compound | 60056 |
| Last Modified | Jul 17 2023 |
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